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Compound of Interest

Compound Name: Heptylbenzene

Cat. No.: B126430

For Researchers, Scientists, and Drug Development Professionals

Introduction

Heptylbenzene, an aromatic hydrocarbon, is a compound of significant interest in various
fields of chemical research and development. This technical guide provides a comprehensive
overview of its chemical structure, physicochemical properties, and relevant experimental
protocols. The information presented herein is intended to serve as a valuable resource for
researchers, scientists, and professionals involved in drug development and other scientific
disciplines where a thorough understanding of this molecule is essential.

Chemical Structure and Identification

Heptylbenzene is characterized by a benzene ring substituted with a heptyl group. The most
common isomer is n-heptylbenzene or 1-phenylheptane, where the phenyl group is attached
to the first carbon of the heptyl chain. Other positional isomers, such as (2-heptyl)benzene and
(3-heptyl)benzene, also exist.

n-Heptylbenzene:
e IUPAC Name: Heptylbenzene[1]
e Synonyms: 1-Phenylheptane, n-Heptylbenzene[2][3]

e CAS Number: 1078-71-3[1][2][3][4]
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e Molecular Formula: Ci3zH20[1][2][3]
e Molecular Weight: 176.30 g/mol [1][3]
e Chemical Structure:

o SMILES: CCCCCCCclcccccl[l]

o InChI: INChI=1S/C13H20/c1-2-3-4-5-7-10-13-11-8-6-9-12-13/h6,8-9,11-12H,2-
5,7,10H2,1H3[1]

Physicochemical Properties

The physical and chemical properties of n-heptylbenzene are summarized in the tables below.
These properties are crucial for its handling, application in synthesis, and for analytical
purposes.

Physical Properties

Property Value Reference
Appearance Clear, colorless liquid [2][4]
Melting Point -48 °C [4]

Boiling Point 233 °C [4]

Density 0.86 g/mL at 25 °C [4]

Vapor Pressure 0.031 mmHg at 25 °C [2]
Refractive Index (n20/D) 1.485

N Insoluble in water; Soluble in
Solubility ] [5]
organic solvents

Chemical Properties
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Property Description Reference

N Stable under normal
Stability N [5]
conditions.

I Incompatible with strong
Incompatibilities o [4][5]
oxidizing agents.

The benzene ring can undergo

electrophilic aromatic
Reactivity substitution reactions. The

alkyl chain can undergo free-

radical substitution.

Experimental Protocols

This section provides detailed methodologies for the synthesis and characterization of
heptylbenzene, as well as for the determination of its key physical properties.

Synthesis of n-Heptylbenzene via Friedel-Crafts
Alkylation

Principle: Friedel-Crafts alkylation is a classic method for the formation of carbon-carbon bonds
between an aromatic ring and an alkyl halide in the presence of a Lewis acid catalyst.

Materials:

Benzene

1-Chloroheptane

Anhydrous aluminum chloride (AICI3)

Dry diethyl ether (as solvent)

Hydrochloric acid (HCI), 10% aqueous solution

Saturated sodium bicarbonate (NaHCOs) solution
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e Anhydrous magnesium sulfate (MgSQa)

» Round-bottom flask, reflux condenser, dropping funnel, magnetic stirrer, heating mantle,
separatory funnel.

Procedure:

e Set up a dry round-bottom flask equipped with a reflux condenser, a dropping funnel, and a
magnetic stirrer. Protect the apparatus from atmospheric moisture using a drying tube.

e Add anhydrous aluminum chloride to the flask.
e Add dry benzene to the flask and cool the mixture in an ice bath.
e Slowly add 1-chloroheptane from the dropping funnel to the stirred mixture.

 After the addition is complete, remove the ice bath and allow the reaction mixture to warm to
room temperature. Then, heat the mixture under reflux for 2 hours.

e Cool the reaction mixture to room temperature and pour it slowly onto a mixture of crushed
ice and concentrated hydrochloric acid.

o Transfer the mixture to a separatory funnel and separate the organic layer.

o Wash the organic layer sequentially with water, 10% HCI solution, saturated NaHCOs
solution, and finally with water.

e Dry the organic layer over anhydrous magnesium sulfate.
« Filter the drying agent and remove the solvent by distillation.

o Purify the crude heptylbenzene by fractional distillation under reduced pressure.

Determination of Physical Properties

Principle: The boiling point is the temperature at which the vapor pressure of a liquid equals the
surrounding atmospheric pressure.

Materials:
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Heptylbenzene sample

Capillary tube (sealed at one end)

Thermometer

Thiele tube or other heating apparatus

Mineral oil

Procedure:

o Attach a small test tube containing a few drops of heptylbenzene to a thermometer.
e Place a capillary tube, sealed end up, inside the test tube.

e Immerse the assembly in a Thiele tube filled with mineral oil.

e Heat the Thiele tube gently and observe the capillary tube.

e The boiling point is the temperature at which a rapid and continuous stream of bubbles
emerges from the capillary tube.

Principle: Density is the mass per unit volume of a substance. It can be determined using a
pycnometer or a digital density meter according to standard methods like ASTM D4052.

Materials:

o Heptylbenzene sample

e Pycnometer of a known volume

e Analytical balance

Procedure:

o Clean and dry the pycnometer and determine its empty mass.

« Fill the pycnometer with heptylbenzene at a known temperature.

© 2025 BenchChem. All rights reserved. 5/11 Tech Support


https://www.benchchem.com/product/b126430?utm_src=pdf-body
https://www.benchchem.com/product/b126430?utm_src=pdf-body
https://www.benchchem.com/product/b126430?utm_src=pdf-body
https://www.benchchem.com/product/b126430?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b126430?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

o Determine the mass of the filled pycnometer.

o Calculate the density by dividing the mass of the heptylbenzene by the volume of the
pycnometer.

Principle: The refractive index is a measure of how much the path of light is bent, or refracted,
when it enters a material. It is a characteristic property of a substance.

Materials:

o Heptylbenzene sample

e Abbe refractometer

o Constant temperature water bath

Procedure:

o Calibrate the Abbe refractometer using a standard of known refractive index.

o Place a few drops of the heptylbenzene sample on the prism of the refractometer.

o Circulate water from a constant temperature bath through the refractometer to maintain a
constant temperature (e.g., 20 °C).

o Adjust the instrument to bring the dividing line between the light and dark fields into sharp
focus at the crosshairs.

¢ Read the refractive index from the scale.

Spectroscopic Characterization

Principle: GC-MS is a powerful analytical technique that combines the separating power of gas
chromatography with the detection capabilities of mass spectrometry to identify and quantify
components in a sample.

Experimental Protocol:

e Instrumentation: A gas chromatograph coupled to a mass spectrometer.
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e Column: A nonpolar capillary column (e.g., DB-5ms).
o Carrier Gas: Helium.

« Injection: A small volume of a dilute solution of heptylbenzene in a suitable solvent (e.qg.,
hexane) is injected into the GC.

o Oven Temperature Program: A temperature gradient is used to elute the compound.

o MS Detection: The mass spectrometer is operated in electron ionization (ElI) mode, and a
mass range is scanned to obtain the mass spectrum of the eluting compound.

Principle: FTIR spectroscopy measures the absorption of infrared radiation by a sample, which
causes molecular vibrations. The resulting spectrum provides information about the functional
groups present in the molecule.

Experimental Protocol:
e Instrumentation: An FTIR spectrometer.

o Sample Preparation: A thin film of liquid heptylbenzene is placed between two salt plates
(e.g., NaCl or KBr), or an Attenuated Total Reflectance (ATR) accessory is used.

o Data Acquisition: A background spectrum is collected, followed by the sample spectrum. The
final spectrum is presented as transmittance or absorbance versus wavenumber.

Principle: NMR spectroscopy provides detailed information about the structure of a molecule by
observing the magnetic properties of atomic nuclei.

Experimental Protocol:
e Instrumentation: An NMR spectrometer.

o Sample Preparation: A small amount of heptylbenzene (5-10 mg for tH NMR, 20-50 mg for
13C NMR) is dissolved in a deuterated solvent (e.g., CDCIsz) in an NMR tube. A small amount
of a reference standard like tetramethylsilane (TMS) may be added.
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o Data Acquisition: *H and 3C NMR spectra are acquired. The chemical shifts, integration (for
1H), and coupling patterns provide information about the different types of protons and
carbons and their connectivity in the molecule.

Visualizations

Experimental Workflow for the Synthesis of n-
Heptylbenzene
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Caption: Workflow for the synthesis of n-heptylbenzene via Friedel-Crafts alkylation.

Logical Diagram for Solubility Testing
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Heptylbenzene Sample
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Caption: Decision tree for determining the solubility of heptylbenzene.
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Safety Information

Heptylbenzene may cause irritation.[2] It is important to handle this chemical with appropriate
personal protective equipment, including safety glasses and gloves, in a well-ventilated area or
a fume hood. For detailed safety information, refer to the Safety Data Sheet (SDS) provided by
the supplier.

Conclusion

This technical guide has provided a detailed overview of the chemical structure, properties, and
relevant experimental protocols for heptylbenzene. The organized data tables, detailed
methodologies, and visual workflows are intended to be a practical resource for researchers
and professionals in the scientific community. A thorough understanding of these fundamental
aspects is crucial for the safe and effective use of heptylbenzene in research and
development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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